Cas no 168395-61-7 (L-Valine, N-L-methionyl-, radical ion(1-) (9CI))

• Product Name: L-Valine, N-L-methionyl-, radical ion(1-) (9CI)
• CAS No: 168395-61-7
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 111088
• PubChem ID: 23274410
• Update Time: 2024-02-28

L-Valine, N-L-methionyl-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-L-methionyl-, radical ion(1-) (9CI)
• L-Valine, N-L-methionyl-, radical ion(1-) (9CI)

• Inchi： 1S/C10H20N2O3S/c1-6(2)8(10(14)15)12-9(13)7(11)4-5-16-3/h6-8H,4-5,11H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： BJFJQOMZCSHBMY-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(C(C)C)NC(=O)C(N)CCSC

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• LogP: -1.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides